4-fluoro-N-hydroxybenzene-1-carbonimidoyl chloride
Overview
Description
4-Fluoro-N-hydroxybenzene-1-carbonimidoyl chloride is a research chemical . It has a molecular weight of 173.57 g/mol and a chemical formula of C7H5ClFNO . The compound is solid in its physical form .
Physical And Chemical Properties Analysis
The compound is solid in its physical form . It has a molecular weight of 173.57 g/mol . . Unfortunately, specific details about its melting point, boiling point, flash point, and density were not available in the retrieved resources.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-N-hydroxybenzene-1-carbonimidoyl chloride involves the conversion of 4-fluoroaniline to the corresponding N-hydroxy derivative, followed by the conversion of the N-hydroxy group to a carbonimidoyl chloride.", "Starting Materials": [ "4-fluoroaniline", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Phosphorus pentachloride", "Hydroxylamine hydrochloride", "Sodium carbonate", "Chlorine gas" ], "Reaction": [ "Diazotization of 4-fluoroaniline with sodium nitrite and hydrochloric acid to form the diazonium salt", "Addition of sodium hydroxide and hydroxylamine hydrochloride to the diazonium salt to form the N-hydroxy derivative", "Conversion of the N-hydroxy group to a hydroxylamine derivative using phosphorus pentachloride", "Conversion of the hydroxylamine derivative to the carbonimidoyl chloride using chlorine gas and sodium carbonate" ] } | |
CAS RN |
1056189-40-2 |
Molecular Formula |
C7H5ClFNO |
Molecular Weight |
173.6 |
Purity |
91 |
Origin of Product |
United States |
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